Cas no 1119512-39-8 (3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 1119512-39-8
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD12198805
• CID: 842249
• PubChem ID: 53395288
• Update Time: 2025-06-20

3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• 3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• 3-Azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid 3-tert-butyl ester
• 3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• EN300-234843
• SY240789
• DTXSID60694101
• 1119512-39-8
• 3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylicacid
• 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• AKOS016005894
• MFCD12198680
• 3-tert-Butoxycarbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• 3-(tert-butoxycarbonyl)-3-aza-bicyclo[3.1.0]hexane-6-carboxylic acid
• (1R,5S,6s)-3-Boc-3-azabicyclo[3.1.0]hexane-6-carboxylic Acid
• AC-31176
• DB-057910
• 3-Boc-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• PB29981
• MFCD11109556
• exo-3-Boc-3-Azabicyclo[3.1.0]hexane-6-carboxylic acid racemate
• F2197-0080
• (1S,5R)-3-TERT-BUTOXYCARBONYL-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLIC ACID
• GYEQQDCMLKKYGG-UHFFFAOYSA-N
• SY041224
• MFCD12198805
• (1R,5S)-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• SY124005
• DB-012378
• AS-38930
• (1R,5S,6r)-rel-3-Boc-3-azabicyclo[3.1.0]hexane-6-carboxylic Acid
• PB15065
• CS-0044354
• SCHEMBL16241474

• MDL： MFCD12198805
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-4-6-7(5-12)8(6)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)
• InChI Key： GYEQQDCMLKKYGG-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(=O)OC(C)(C)C)CC21)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 356 ºC
• Flash Point: 169 ºC
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

Introduction to 3-(tert-butoxy)carbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 1119512-39-8)

3-(tert-butoxy)carbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1119512-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amino acids, characterized by its unique structural framework and functional groups that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 3-(tert-butoxy)carbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid consists of a bicyclic system with a nitrogen-containing heterocycle, which is appended to a carboxylic acid moiety at the sixth position and an acetyl protecting group at the third position. The presence of the tert-butoxy carbonyl (Boc) group enhances the stability of the compound during synthetic processes, making it an ideal candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from bicyclic scaffolds due to their favorable pharmacokinetic properties and high binding affinity to biological targets. The structural motif of 3-(tert-butoxy)carbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid aligns well with this trend, as it provides a versatile platform for designing molecules with potential applications in drug discovery.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of peptidomimetics and other bioactive peptides. The bicyclic core mimics natural amino acid sequences, allowing chemists to design analogs with enhanced metabolic stability and improved pharmacological profiles. For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer pathways, showcasing its promise in oncology research.

The tert-butoxy carbonyl (Boc) group serves as an effective protecting group for carboxylic acids, preventing unwanted side reactions during multi-step syntheses. This feature is particularly crucial in complex organic transformations where selectivity and yield are paramount. The Boc group can be easily removed under mild acidic conditions, allowing for subsequent modifications without compromising the integrity of the underlying structure.

Recent advancements in computational chemistry have further highlighted the significance of 3-(tert-butoxy)carbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid as a key intermediate. Molecular modeling studies have demonstrated that derivatives of this compound exhibit strong binding interactions with protein targets, suggesting their potential as lead compounds for drug development. These studies have been complemented by experimental validations, where small-molecule libraries incorporating this scaffold have shown promising activity against various disease-related proteins.

The pharmaceutical industry has been particularly interested in exploring derivatives of this compound for their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that address these conditions more effectively.

Another area where 3-(tert-butoxy)carbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid has found utility is in the development of protease inhibitors. Proteases are enzymes that cleave peptide bonds, and their activity is essential for numerous biological processes. Inhibiting specific proteases has been successful in treating conditions like HIV/AIDS and certain types of cancer. The bicyclic scaffold provides a rigid structure that can mimic natural substrates, enhancing binding affinity and inhibitory activity.

The synthesis of 3-(tert-butoxy)carbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid involves multi-step organic transformations, including cyclization reactions and protective group chemistry. The synthesis typically begins with readily available precursors followed by sequential functionalization to construct the desired bicyclic system. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 3-(tert-butoxy)carbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 1119512-39-8) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for drug discovery and development. Its unique structural features and functional groups make it an invaluable tool for designing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow even further.